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Compound of Interest

Compound Name: O-Tolidine sulfate

Cat. No.: B3343464

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for O-Tolidine sulfate, a
chemical that requires careful management in a laboratory setting due to its hazardous
properties. The following sections detail the chemical and physical characteristics, occupational
exposure limits, toxicological data, handling and storage procedures, and emergency protocols.
Adherence to these guidelines is crucial for ensuring the safety of all personnel working with
this compound.

Chemical and Physical Properties

O-Tolidine sulfate's physical and chemical properties are essential for understanding its
behavior and potential hazards in the laboratory.
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Property Value Reference

CAS Number 55011-44-4 [1]

Molecular Formula C14H16N2 - H2SOa4 N/A

Molecular Weight 274.34 g/mol (sulfone) [1]

Appearance White to reddish crystals or e
powder

Melting Point >350 °C (sulfone) [1]

Boiling Point 392°F (O-Tolidine) [2]

Solubility Slightly soluble in water [4]

Vapor Pressure

1 x 10~ mmHg (estimated for

O-Tolidine)

[2]

Occupational Exposure Limits

Regulatory bodies have established exposure limits to protect laboratory personnel from the

harmful effects of O-Tolidine and its salts.

Agency

Limit

Value

Notes

OSHA

PEL-TWA

5 ppm (22 mg/m3)

For o-toluidine, skin
notation[5][6]

NIOSH

REL-C

0.02 mg/m3

60-minute ceiling,
potential occupational
carcinogen, skin
notation[2][3]

ACGIH

TLV-TWA

2 ppm (8.8 mg/m3)

For o-toluidine, skin
notation, A3:
Confirmed animal
carcinogen with
unknown relevance to
humans[5][7]
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Toxicological Data

O-Tolidine sulfate is classified as a hazardous substance with significant toxicological
concerns, including carcinogenicity.

Data Type Value Species Route Reference
LD50 670 mg/kg Rat Oral [5]
LD50 520 mg/kg Mouse Oral [5]

Known to be a
Carcinogenicity human Human N/A [819]

carcinogen

Carcinogenic in
) o both male and )
Carcinogenicity Animal Oral [10]
female rats and

mice

Experimental Protocols

Detailed protocols are necessary for the safe handling and monitoring of O-Tolidine sulfate in
a research environment.

Air Sampling: OSHA Method 71 (Adapted for O-Tolidine
Sulfate)

This protocol outlines the procedure for collecting airborne O-Tolidine sulfate to assess
workplace exposure levels.

e Preparation of Sampling Media:
o Treat two 37-mm glass fiber filters (GFFs) with 0.5 mL of 0.26 N sulfuric acid each.
o Dry the filters in an oven at 100°C for one hour.

o Assemble the dried filters into a three-piece cassette, separated by a spacer ring.[11]
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o Sample Collection:
o Calibrate a personal sampling pump to a flow rate of 1 L/min.
o Attach the sampling cassette to the pump and place it in the breathing zone of the worker.

o For Time-Weighted Average (TWA) sampling, collect for up to 100 minutes to obtain a
sample volume of 100 L.[2]

o For Ceiling (C) or Short-Term Exposure Limit (STEL) sampling, collect for 15 minutes to
obtain a sample volume of 15 L.[2]

o Sample Handling and Analysis:

o Within 10 hours of collection, carefully transfer each filter to a separate glass vial
containing 2 mL of deionized water.[2][11]

o Submit the samples to an analytical laboratory for analysis by gas chromatography with an
electron capture detector (GC-ECD).[2][11]

Surface Wipe Sampling Protocol

This protocol is for assessing surface contamination with O-Tolidine sulfate.
e Materials:

o Glass fiber filters.

[¢]

Solvent (e.g., deionized water, isopropanol).

[¢]

100 cm? template.

[e]

Sterile, disposable gloves.

o

Sample vials.
e Procedure:

o Don a new pair of disposable gloves for each sample to prevent cross-contamination.[12]
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o Moisten a glass fiber filter with the chosen solvent.[12]
o Place the 100 cm? template on the surface to be sampled.[12][13]

o Wipe the delineated area thoroughly. A common technique is to wipe side-to-side in
overlapping strokes, then fold the wipe and wipe again at a 90-degree angle to the first
pass.[14]

o Fold the filter with the exposed side inward and place it in a labeled sample vial.[12]

o Submit the sample for analysis.

Decontamination Procedure

Effective decontamination is critical to prevent the spread of O-Tolidine sulfate.
o Personal Protective Equipment (PPE):

o Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves.

e Spill Response:
o For liquid spills, cover the area with an absorbent material to contain the spill.[15]

o For solid spills, carefully scoop or vacuum the material into a labeled waste container.
Avoid dry sweeping to prevent generating airborne dust.[16]

o Surface Decontamination:

o

Wash the contaminated area thoroughly with a detergent solution (e.g., Luminox®) and
hot water.[17]

o

Rinse the area with hot tap water, followed by a rinse with deionized water.[17]

[e]

Allow the area to air dry completely.

o

For equipment, after cleaning and drying, wrap it in plastic and label it as decontaminated.
[17]
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Visualized Workflows and Pathways

The following diagrams illustrate key safety workflows and the carcinogenic mechanism of O-
Tolidine.
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Caption: Workflow for responding to an O-Tolidine sulfate spill.

Elimination

(Remove O-Tolidine sulfate from the process)

Most Effective

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(Fume hood, closed systems, ventilation)

Administrative Controls
(SOPs, training, restricted access)

Personal Protective Equipment (PPE)
(Gloves, goggles, lab coat, respirator)

Click to download full resolution via product page

Caption: Hierarchy of controls for mitigating O-Tolidine sulfate exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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